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Compound of Interest

Compound Name: Rescalure

Cat. No.: B1610670 Get Quote

For immediate release – This document provides essential safety and logistical guidance for

the proper disposal of Rescalure, a pheromone used in research and drug development.

Adherence to these procedures is critical to ensure the safety of laboratory personnel and the

protection of the environment. Rescalure is classified as a skin sensitizer, very toxic to aquatic

life with long-lasting effects, and is a flammable liquid.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for the specific Rescalure-containing product being used.[3]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves when handling dispensers or solutions containing

Rescalure.[3]

Eye Protection: Avoid contact with eyes.[3]

Ventilation: Use only outdoors or in a well-ventilated area. Avoid breathing vapors.[3]

General Hygiene:

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

using tobacco.[3]
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Do not contaminate water sources, food, or feed with the product or used containers.[3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Rescalure.

Property Value Source

GHS Hazard Codes H317, H400, H410 [1]

GHS Hazard Statements

May cause an allergic skin

reaction, Very toxic to aquatic

life, Very toxic to aquatic life

with long lasting effects

[1]

Flash Point 13°C [2]

Auto-ignition Temperature 250°C [2]

Storage Stability

Stable for 12 months at

ambient temperature (19.9 to

26.9°C) in a HDPE bottle

[2]

Step-by-Step Disposal Protocol
The recommended method for the disposal of Rescalure and its contaminated materials is

through an approved hazardous waste disposal facility.

Step 1: Waste Identification and Segregation

Identify all waste streams containing Rescalure. This includes:

Unused or expired Rescalure solutions.

Spent pheromone dispensers.

Contaminated labware (e.g., pipettes, vials, beakers).

Contaminated personal protective equipment (e.g., gloves).
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Materials used for spill cleanup.

Segregate Rescalure waste from other laboratory waste to prevent cross-contamination and

ensure proper disposal.

Step 2: Waste Collection and Storage

Place all Rescalure waste into a designated and properly labeled hazardous waste

container.

The container must be:

Chemically compatible with Rescalure.

Leak-proof and have a secure closure.

Clearly labeled as "Hazardous Waste," "Rescalure," and with the appropriate hazard

symbols (flammable, skin sensitizer, environmental hazard).

Store the waste container in a cool, well-ventilated area, away from sources of ignition.[3]

Step 3: Disposal of Empty Containers

Dispose of empty Rescalure containers according to local or state regulations.[4] Do not

reuse empty containers.

Step 4: Spill Management

In the event of a spill:

Ensure the area is well-ventilated and remove all sources of ignition.

Wearing appropriate PPE, contain the spill.

Use an absorbent material to collect the spilled liquid.

Place the absorbent material and any other contaminated items into the designated

hazardous waste container.
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Clean the spill area thoroughly.

Dispose of all contaminated materials as hazardous waste.

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through a licensed and

approved waste disposal facility.

Provide the waste disposal company with the Safety Data Sheet (SDS) for the Rescalure
product.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Rescalure and associated materials in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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